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Compound of Interest

Compound Name: Dasiglucagon

CAS No.: 1544300-84-6

Cat. No.: B15571561

Get Quote

Introduction
Dasiglucagon is a glucagon analog with 29 amino acids, containing seven substitutions to

enhance its physical and chemical stability in aqueous solutions compared to native glucagon.

[1][2] This improved stability allows for its formulation as a ready-to-use aqueous product for

treating severe hypoglycemia.[2] Understanding the stability profile of Dasiglucagon in various

buffer systems is critical for formulation development, ensuring product quality, and defining

storage conditions. This application note provides a detailed protocol for assessing the

chemical and physical stability of Dasiglucagon in different buffers using Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC) for purity analysis and Size-Exclusion

Chromatography (SEC) for aggregation analysis.

The protocol includes methodologies for sample preparation, incubation under various stress

conditions (pH, temperature), and analysis. Forced degradation studies are also detailed to

identify potential degradation products and establish the stability-indicating nature of the

analytical methods, in line with ICH guidelines.[3][4]
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Dasiglucagon Active Pharmaceutical Ingredient (API)

Water for Injection (WFI) or HPLC-grade water

Acetonitrile (HPLC grade)

Trifluoroacetic Acid (TFA) or Orthophosphoric Acid (OPA)

Sodium Phosphate (monobasic and dibasic)

Sodium Citrate and Citric Acid

Tromethamine (Tris)

Sodium Chloride

Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH)

Hydrogen Peroxide (H₂O₂)

0.22 µm syringe filters

Equipment
High-Performance Liquid Chromatography (HPLC) system with UV detector

RP-HPLC column (e.g., C18, 250 mm x 4.6 mm, 5 µm)

SEC column (e.g., suitable for peptide analysis)

pH meter

Analytical balance

Vortex mixer

Incubators/Ovens
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Photostability chamber

Calibrated pipettes and volumetric flasks

Experimental Protocols
Preparation of Buffer Solutions
Prepare a range of buffers to assess Dasiglucagon stability across different pH values. The

following are examples; other buffer systems can be substituted as needed.

10 mM Sodium Citrate, pH 4.0: Dissolve appropriate amounts of citric acid and sodium

citrate in WFI to achieve the target pH.

10 mM Sodium Phosphate, pH 6.5: Dissolve appropriate amounts of sodium phosphate

monobasic and dibasic in WFI to achieve the target pH.

10 mM Tromethamine (Tris), pH 7.4: Dissolve tromethamine in WFI and adjust the pH with

HCl. The commercial formulation of Dasiglucagon includes tromethamine.[5]

10 mM Sodium Phosphate, pH 8.0: Dissolve appropriate amounts of sodium phosphate

monobasic and dibasic in WFI to achieve the target pH.

Preparation of Dasiglucagon Stock and Stability
Samples

Stock Solution: Accurately weigh Dasiglucagon API and dissolve it in WFI to prepare a

stock solution of 1 mg/mL.

Stability Samples: Dilute the Dasiglucagon stock solution with each of the prepared buffers

to a final concentration of 0.1 mg/mL.

Filter each solution through a 0.22 µm syringe filter into appropriate vials.

Prepare a sufficient number of vials for each buffer condition to be tested at all time points.

Stability Study (Time and Temperature)
Place the prepared vials into incubators set at the following temperatures:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b15571561/docs?utm_src=pdf-body#application-note-protocol-for-assessing-dasiglucagon-stability-in-different-buffers
https://www.benchchem.com/product/b15571561/docs?utm_src=pdf-body#application-note-protocol-for-assessing-dasiglucagon-stability-in-different-buffers
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2021/214231Orig1s000PharmR.pdf
https://www.benchchem.com/product/b15571561/docs?utm_src=pdf-body#application-note-protocol-for-assessing-dasiglucagon-stability-in-different-buffers
https://www.benchchem.com/product/b15571561/docs?utm_src=pdf-body#application-note-protocol-for-assessing-dasiglucagon-stability-in-different-buffers
https://www.benchchem.com/product/b15571561/docs?utm_src=pdf-body#application-note-protocol-for-assessing-dasiglucagon-stability-in-different-buffers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Refrigerated: 4°C

Room Temperature: 25°C

Accelerated: 40°C

Withdraw samples for analysis at initial time point (T=0) and at subsequent intervals (e.g., 1,

2, 4, 8, and 12 weeks).

At each time point, visually inspect the samples for any changes in color or for the presence

of particulate matter.

Analyze the samples immediately by RP-HPLC and SEC as described in sections 3.5 and

3.6.

Forced Degradation Studies
Forced degradation studies are essential to demonstrate the specificity of the analytical

methods and to understand the degradation pathways.[4] Prepare Dasiglucagon at 1 mg/mL

in WFI and subject it to the following conditions:

Acid Hydrolysis: Add 1N HCl to the Dasiglucagon solution to achieve a final HCl

concentration of 0.1N. Incubate at 60°C for up to 24 hours.[6]

Base Hydrolysis: Add 1N NaOH to the Dasiglucagon solution to achieve a final NaOH

concentration of 0.1N. Incubate at 60°C for up to 24 hours.[6]

Oxidation: Add 30% H₂O₂ to the Dasiglucagon solution to achieve a final H₂O₂

concentration of 3%. Store at room temperature, protected from light, for up to 24 hours.[6]

Thermal Degradation: Incubate the Dasiglucagon solution in WFI at 70°C for up to 7 days. A

separate sample of solid API can also be exposed to dry heat (e.g., 105°C for 6 hours).[6][7]

Photostability: Expose the Dasiglucagon solution to light providing an overall illumination of

not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than

200 watt-hours/square meter, as per ICH Q1B guidelines.
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Note: The extent of degradation should be targeted at 5-20%.[3] It may be necessary to adjust

the duration of exposure or the concentration of the stress agent. Samples should be

neutralized before HPLC analysis where applicable.

RP-HPLC Method for Purity Assessment
This method is used to determine the purity of Dasiglucagon and quantify degradation

products.

Column: C18, 150 mm x 4.6 mm, 3.6 µm (or equivalent)[4]

Mobile Phase A: 0.1% OPA or 0.1% TFA in Water[7]

Mobile Phase B: Acetonitrile[7]

Flow Rate: 1.0 mL/min[6]

Detection Wavelength: 230 nm or 270 nm[4][6]

Column Temperature: 30°C[4]

Injection Volume: 10 µL

Gradient Program:

Time (min) % Mobile Phase B

0 30

10 70

12 70

12.1 30

| 15 | 30 |

Data Analysis: Calculate the purity of Dasiglucagon as a percentage of the total peak area.

The percentage of each impurity is calculated relative to the total area of all peaks.
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Size-Exclusion Chromatography (SEC) for Aggregation
Analysis
This method is used to quantify soluble aggregates (dimers, multimers).[8][9]

Column: SEC column suitable for the molecular weight range of Dasiglucagon (MW ~3382

Da) and its aggregates.

Mobile Phase: e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.0

Flow Rate: 0.5 mL/min

Detection Wavelength: 214 nm or 280 nm

Column Temperature: Ambient

Injection Volume: 20 µL

Run Time: Sufficient to allow for the elution of the monomer and potential aggregates.

Data Analysis: Calculate the percentage of monomer, dimer, and higher molecular weight

species based on their respective peak areas relative to the total peak area.

Data Presentation
Quantitative data from the stability and forced degradation studies should be summarized in

tables for clear comparison.

Table 1: Summary of Dasiglucagon Stability in Different Buffers at 40°C
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Time Point
Buffer
System

pH
% Purity
(RP-HPLC)

% Monomer
(SEC)

%
Aggregates
(SEC)

T=0
Sodium

Citrate
4.0 99.8 99.9 0.1

Sodium

Phosphate
6.5 99.9 99.9 0.1

Tromethamin

e
7.4 99.9 99.9 0.1

T=4 weeks
Sodium

Citrate
4.0 98.5 99.5 0.5

Sodium

Phosphate
6.5 99.2 99.7 0.3

Tromethamin

e
7.4 99.4 99.8 0.2

T=8 weeks
Sodium

Citrate
4.0 97.1 98.9 1.1

Sodium

Phosphate
6.5 98.6 99.3 0.7

Tromethamin

e
7.4 98.9 99.5 0.5

(Note: Data presented are illustrative and will vary based on experimental results.)

Table 2: Summary of Forced Degradation Studies of Dasiglucagon
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Stress Condition Conditions
% Recovery
(Dasiglucagon)

% Degradation

Acid Hydrolysis 0.1N HCl, 60°C, 24h 93.5 6.5

Base Hydrolysis
0.1N NaOH, 60°C,

24h
99.0 1.0

Oxidation 3% H₂O₂, RT, 24h 93.4 6.6

Thermal (Aqueous) 70°C, 7 days 98.4 1.6

Photostability ICH Q1B 98.6 1.4

(Note: Data adapted from representative studies and are for illustrative purposes.[6])

Visualizations
Experimental Workflow
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Caption: Workflow for Dasiglucagon stability assessment.

Potential Degradation Pathways
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Caption: Potential degradation pathways for Dasiglucagon.

Conclusion
This application note provides a comprehensive framework for evaluating the stability of

Dasiglucagon in various aqueous buffer systems. The combination of a systematic stability

study across different pH values and temperatures, alongside forced degradation studies,

allows for a thorough characterization of the molecule's degradation profile. The use of stability-

indicating RP-HPLC and SEC methods ensures accurate quantification of chemical impurities

and physical aggregates, respectively. The data generated from these protocols are crucial for

selecting optimal formulation components and establishing appropriate storage conditions and

shelf-life for Dasiglucagon drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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